1-Dodecylpiperidine

• IUPAC Name: 1-dodecylpiperidine
• InChI: InChI=1S/C17H35N/c1-2-3-4-5-6-7-8-9-10-12-15-18-16-13-11-14-17-18/h2-17H2,1H3
• InChI Key: BHDDSIBLLZQKRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN1CCCCC1
• Molecular Formula: C17H35N
• DSSTOX Substance ID: DTXSID9064059
• Molecular Weight: 253.5 g/mol
• CAS RN: 5917-47-5

Description

1-Dodecylpiperidine is a chemical compound with the linear formula C17H35N. It has a molecular weight of 253.475.

Synthesis Analysis

The synthesis of piperidine derivatives, such as 1-Dodecylpiperidine, involves various intra- and intermolecular reactions. These reactions can lead to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

The molecular structure of 1-Dodecylpiperidine consists of 17 carbon atoms, 35 hydrogen atoms, and 1 nitrogen atom.

Physical And Chemical Properties Analysis

1-Dodecylpiperidine has a molecular weight of 253.475. Other physical and chemical properties such as density, boiling point, flashing point, vapor pressure, and refractive index can be found in the literature.

Scientific Research Applications

1. Microbiology and Spore Research

1-Dodecylpiperidine has been investigated for its effects on bacterial spores, particularly Bacillus cereus. Research by Čupková et al. (2008) found that compounds like 1-dodecylpiperidine can bind to bacterial spores and reduce their thermoresistance. This finding suggests potential applications in controlling bacterial spore germination and viability, which is significant in various fields including food safety and medical sterilization (Čupková et al., 2008).

2. Extraction and Separation of Metals

The use of 1-dodecylpiperidine in the extraction and separation of metals, such as palladium(II), platinum(IV), gold(III), and rhodium(III), has been explored. Cieszynska and Wieczorek (2018) demonstrated that N-dodecylpiperidine can effectively extract over 90% of palladium(II) from hydrochloric acid media. This research opens up possibilities for its application in metallurgy and recycling of precious metals (Cieszynska & Wieczorek, 2018).

3. Corrosion Inhibition

Novel cationic surfactants, including compounds related to 1-dodecylpiperidine, have been developed for corrosion inhibition in carbon steel pipelines used in oil and gas wells. Hegazy et al. (2016) found that these surfactants show a good ability to inhibit corrosion, suggesting their potential utility in industrial applications for protecting metal surfaces (Hegazy et al., 2016).

4. Antifungal Agents

Research by Krauss et al. (2021) into 4-aminopiperidines, which include derivatives of 1-dodecylpiperidine, has revealed promising antifungal activity. These compounds were found to be effective against various fungal isolates, indicating their potential as novel antifungal agents for both medical and agricultural use (Krauss et al., 2021).

5. Cosmetic and Personal Care Applications

In the cosmetic and personal care industry, compounds similar to 1-dodecylpiperidine have been studied for their use in liquid soapsfor sensitive skin. Klimaszewska et al. (2018) investigated the effects of N-dodecyl-N-(propylpiperidinium-3-sulfonate) in liquid soaps, finding that it can improve washing properties, viscosity, fat emulsification capacity, and foaming properties. This research highlights the potential of such compounds in developing skin-friendly personal care products (Klimaszewska et al., 2018).

6. Nanotechnology and Antifungal Treatments

In nanotechnology, the use of dodecyl protocatechuate (a derivative of protocatechuic acid) in nanostructured lipid systems (NLS) has shown high antifungal activity against Paracoccidioides brasiliensis and P. lutzii. Medina-Alarcón et al. (2017) demonstrated that NLS can enhance the antifungal activity of dodecyl protocatechuate, providing a potential strategy for the treatment of fungal infections (Medina-Alarcón et al., 2017).

7. Environmental Applications

Research into the environmental applications of related compounds has revealed the potential for using 1-dodecylpiperidine in environmental cleanup. For example, studies on the degradation of sodium dodecyl sulfate (SDS), a related compound, by bacteria indicate potential applications in bioremediation and pollution control (Liang et al., 2014).

Future Directions

Piperidines, including 1-Dodecylpiperidine, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-Dodecylpiperidine.